Physalins and their derivatives are a class of natural compounds primarily extracted from the fruits and seeds of Physalis plants, commonly known as groundcherries or physalis. These compounds have garnered significant interest due to their diverse biological activities. Structurally, physalins exhibit a unique tricyclic architecture with a 1,3-diketone moiety at one end, contributing to their potent antioxidant and anti-inflammatory properties. In the pharmaceutical industry, these derivatives are explored for their potential in treating various diseases. For instance, some physalin derivatives have shown promising results in inhibiting oxidative stress, reducing inflammation, and alleviating symptoms associated with chronic conditions such as diabetes and cardiovascular disease. Additionally, research suggests that certain physalins may possess anticancer properties by inducing apoptosis in cancer cells. Moreover, the topical application of physalin-containing products is also being investigated for their potential benefits in skin care, particularly in addressing issues like hyperpigmentation and acne due to their anti-inflammatory effects. The chemical diversity within this class allows for the development of a wide range of products tailored to different therapeutic needs and applications.